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Compound of Interest

Compound Name: Fmoc-D-Allylglycine

Cat. No.: B557745 Get Quote

An In-Depth Technical Guide on the Safety of Fmoc-D-Allylglycine

This technical guide provides a comprehensive overview of the safety information for Fmoc-D-
Allylglycine (CAS No: 170642-28-1), intended for researchers, scientists, and professionals in

drug development. The information is compiled from various Safety Data Sheets (SDS) to

ensure a thorough understanding of the potential hazards, handling procedures, and

emergency responses associated with this compound.

Chemical Identification
Fmoc-D-Allylglycine is a protected amino acid derivative commonly used in peptide synthesis

and other areas of chemical research.[1][2]

Identifier Data

Chemical Name Fmoc-D-Allylglycine

Synonyms
(R)-N-Fmoc-Allylglycine, Fmoc-D-Gly(allyl)-

OH[2][3]

CAS Number 170642-28-1[1][4]

Molecular Formula C20H19NO4[1][4]

Molecular Weight 337.37 g/mol [3][5]
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Hazard Identification and Classification
Fmoc-D-Allylglycine is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).[4] However, some suppliers note that the

toxicological properties have not been thoroughly investigated.[6] It is crucial to handle this

chemical with caution.[6]

GHS Classification[4]

Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Irritation Category 2A
H319: Causes serious eye

irritation

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation

GHS Label Elements

Pictograms:

alt text

Signal Word: Warning[4]

Precautionary Statements:

Prevention: P261, P264, P270, P271, P280[7]

Response: P302+P352, P304+P340, P305+P351+P338, P330[7]

Storage: Store in a well-ventilated place. Keep container tightly closed.[8]

Disposal: Dispose of contents/container to an approved waste disposal plant.[8]
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Safe Handling and Exposure Control
Proper handling and storage are critical to minimize risk. This involves using appropriate

engineering controls and personal protective equipment (PPE).

Risk Assessment

Control Measures
Emergency Response

Start: Handling
Fmoc-D-Allylglycine

Assess Hazards:
- Irritant (Skin, Eyes, Respiratory)

- Harmful if Swallowed

Potential for Exposure?
(Dust, Contact)

Implement Controls:
- Fume Hood / Ventilation
- Wear appropriate PPE

Yes

Handle with Standard
Good Lab Practices

No

Proceed with
Experiment Exposure Event Occurs

If exposure occurs Administer First Aid
(See Section 4) Seek Medical Attention

Click to download full resolution via product page

Hazard Identification and Response Workflow

Experimental Protocols: Handling and Storage
Precautions for Safe Handling: Avoid contact with skin, eyes, and clothing.[9] Avoid the

formation of dust and aerosols.[4] Use only in a well-ventilated area, preferably in a chemical

fume hood. Do not eat, drink, or smoke when using this product.[10]

Conditions for Safe Storage: Keep the container tightly closed in a dry, cool, and well-

ventilated place.[10][9] Storage temperature recommendations vary, including room

temperature, 4°C, or 2-8°C.[4][5][6] Store away from strong oxidizing agents.[6]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.
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Personal Protective Equipment (PPE)

Task: Working with
Fmoc-D-Allylglycine

Engineering Controls:
Local exhaust ventilation / Fume hood

Eye/Face Protection:
Safety glasses with side-shields or goggles

Hand Protection:
Chemical-resistant gloves

Body Protection:
Lab coat / Long-sleeved clothing

Respiratory Protection:
Required if dust is generated

(e.g., N95 respirator)

Click to download full resolution via product page

Personal Protective Equipment (PPE) Logic Diagram

Recommended Personal Protective Equipment

Protection Type Specification

Engineering Controls

Use in a well-ventilated area. Local exhaust

ventilation is required where solids are handled

as powders.[6]

Eye/Face Protection

Wear safety glasses with side-shields (or

goggles) approved under standards such as

EN166 (EU) or NIOSH (US).[4]

Hand Protection
Handle with chemical-resistant gloves. Gloves

must be inspected prior to use.[4]

Skin/Body Protection

Wear a lab coat, long-sleeved clothing, or a

complete suit protecting against chemicals.[4]

[10]

Respiratory Protection
For nuisance exposures, use a type P95 (US) or

type P1 (EU EN 143) particle respirator.[4]
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Emergency and First-Aid Procedures
Immediate and appropriate action is vital in case of accidental exposure.

Route of Exposure

Immediate Actions

Exposure Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to fresh air.
Give artificial respiration if not breathing.

Yes

Wash with soap and plenty of water.
Remove contaminated clothing.

Yes

Rinse with water for 15 mins.
Remove contact lenses.

Yes

Rinse mouth with water.
DO NOT induce vomiting.

Yes

Seek Immediate
Medical Attention

Click to download full resolution via product page

First-Aid Measures Flowchart

Inhalation: If dust is inhaled, remove the person to fresh air.[6] If breathing is difficult, give

oxygen; if not breathing, give artificial respiration.[3] Seek medical attention if discomfort

persists.[6]

Skin Contact: Immediately wash the skin with soap and copious amounts of water.[6]

Remove contaminated clothing. Seek medical attention if irritation occurs.[3]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6] Remove contact lenses if present and

easy to do.[4] Continue rinsing and consult a physician.[4]
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Ingestion: If swallowed, wash out the mouth with water, provided the person is conscious.[6]

Do NOT induce vomiting.[6] Call a physician immediately.[3]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]

Specific Hazards: Thermal decomposition may produce hazardous gases and vapors,

including carbon oxides (CO, CO2) and nitrogen oxides (NOx).[6][11]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[10][9]

Accidental Release Measures
Personal Precautions: Use personal protective equipment as required.[10] Ensure adequate

ventilation, and avoid breathing dust.[4] Evacuate personnel to safe areas.[4]

Environmental Precautions: Prevent the product from entering drains or water courses.[6]

Containment and Cleaning: Sweep up and shovel the material into a suitable, closed

container for disposal.[4] Avoid creating dust.[4]

Physicochemical Data
Property Value

Appearance White to off-white powder or crystals[5]

Melting Point 134-140 °C[5]

Solubility
No quantitative data available; described as

having good solubility[1]

Flash Point Not applicable[12]

Stability and Reactivity
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Parameter Description

Reactivity No data available

Chemical Stability
Stable under recommended storage

conditions[9]

Conditions to Avoid Incompatible products, dust formation[9]

Incompatible Materials Strong oxidizing agents[9]

Hazardous Decomposition
Carbon oxides (COx), Nitrogen oxides (NOx)

when burned[6]

Toxicological Information
The toxicological properties of Fmoc-D-Allylglycine have not been fully investigated.[6] The

available data from GHS classifications indicate potential health effects.

Effect Finding

Acute Toxicity (Oral) Harmful if swallowed[4]

Skin Corrosion/Irritation Causes skin irritation[4]

Eye Damage/Irritation Causes serious eye irritation[4]

STOT-Single Exposure May cause respiratory irritation[4]

Chronic Exposure
No information available; prolonged exposure

should be limited[6]

Note: No quantitative toxicity data (e.g., LD50/LC50) or detailed experimental protocols for

these findings are available in the reviewed safety data sheets.

Ecological and Disposal Considerations
Ecotoxicity: No data is available regarding the ecological effects of this substance. It should

not be released into the environment.[10]
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Disposal: Waste must be disposed of in accordance with federal, state, and local

environmental control regulations.

Transport Information
Fmoc-D-Allylglycine is not regulated as a hazardous material for transportation under DOT

(US), IATA, or IMDG regulations.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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